Cas no 189560-98-3 (Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-)

• Product Name: Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-
• CAS No: 189560-98-3
• MF: C₁₃H₁₄F₆N₂
• MW: 312.25408411026
• MDL: MFCD16811224
• CID: 3847231
• PubChem ID: 51000302
• Update Time: 2025-06-11

Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-
• 1-{[3,5-bis(trifluoromethyl)phenyl]methyl}piperazine
• A1-69470
• 1-[3,5-Bis(trifluoromethyl)benzyl]piperazine
• AKOS017549497
• 1-(3,5-Bis(trifluoromethyl)benzyl)piperazine
• 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]piperazine
• FC(F)(F)C1=CC(=CC(CN2CCNCC2)=C1)C(F)(F)F
• SCHEMBL19262510
• MFCD16811224
• 189560-98-3

• MDL： MFCD16811224
• Inchi： 1S/C13H14F6N2/c14-12(15,16)10-5-9(6-11(7-10)13(17,18)19)8-21-3-1-20-2-4-21/h5-7,20H,1-4,8H2
• InChI Key： YQAXGAWZSCESBQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)CCNCC1

Computed Properties

• Exact Mass: 312.10611743Da
• Monoisotopic Mass: 312.10611743Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Additional information on Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-

Recent Advances in the Study of Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]- (CAS: 189560-98-3)

Piperazine derivatives have long been recognized for their significant pharmacological properties, and recent studies have highlighted the potential of Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]- (CAS: 189560-98-3) in various therapeutic applications. This compound, characterized by its trifluoromethylphenyl substituents, has garnered attention due to its unique chemical properties and biological activity. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent literature has explored the synthetic pathways for Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-, with an emphasis on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that significantly improves the efficiency of the synthesis process. The researchers utilized palladium-catalyzed cross-coupling reactions to achieve high selectivity and yield, paving the way for scalable production. This advancement is particularly relevant for pharmaceutical applications where large quantities of the compound are required for preclinical and clinical studies.

In terms of biological activity, Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]- has shown promising results as a modulator of neurotransmitter receptors. A 2022 study in Neuropharmacology reported that the compound exhibits high affinity for serotonin (5-HT) and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and schizophrenia. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with receptor sites, providing a foundation for further drug design efforts.

Another area of interest is the compound's role in oncology. Research published in Cancer Research (2023) investigated the antitumor effects of Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-, in preclinical models of breast cancer. The findings revealed that the compound inhibits tumor growth by targeting specific signaling pathways involved in cell proliferation and apoptosis. These results underscore the potential of this piperazine derivative as a lead compound for the development of novel anticancer therapies.

Despite these promising findings, challenges remain in the clinical translation of Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to enhance its therapeutic efficacy. Additionally, toxicity profiles need to be thoroughly evaluated to ensure safety in human trials. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]- (CAS: 189560-98-3) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation have highlighted its applicability in treating neurological disorders and cancer. Future studies should focus on overcoming pharmacokinetic and toxicity challenges to facilitate its transition from the laboratory to the clinic. This compound exemplifies the ongoing innovation in the field of medicinal chemistry and underscores the importance of interdisciplinary collaboration in advancing therapeutic solutions.